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An In-depth Technical Guide to the Physical and Chemical Properties of 2,4-Dimethylthiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylthiazole (CAS No: 541-58-2) is a heterocyclic organic compound featuring a five-
membered thiazole ring substituted with two methyl groups at positions 2 and 4.[1][2] This
compound is of significant interest across various scientific disciplines, including flavor
chemistry, and serves as a crucial intermediate in the synthesis of pharmaceuticals and
agrochemicals. Its characteristic nutty, roasted, or coffee-like aroma also makes it a valuable
component in the food and fragrance industries.[3]

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,4-Dimethylthiazole, detailed experimental protocols for its synthesis and
characterization, and a summary of its spectral data.

Physical Properties

2,4-Dimethylthiazole is typically a colorless to pale yellow liquid at room temperature.[3] It is
characterized by a potent and distinct aroma. While it has limited solubility in water, it is readily
soluble in many organic solvents.[3] A summary of its key physical properties is presented in
Table 1.
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Table 1: Physical Properties of 2,4-Dimethylthiazole

Property Value Reference(s)
Molecular Formula CsH7NS [4]

Molecular Weight 113.18 g/mol [4]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 143-147 °C at 760 mmHg [1]1[2][4]
Melting Point 69.0 °C at 760 mmHg [3][4]

Density 1.056 g/mL at 25 °C [2]

Refractive Index (n2°/D)

1.509

[2]

Vapor Pressure

5.08 mmHg at 25 °C

[3]

Flash Point

49.44 °C (121.0 °F) TCC

[3]

Solubility

Slightly soluble in water;

Soluble in alcohol.

[3]

Note on Melting Point: There is a notable discrepancy in the reported physical state. While
most sources describe it as a liquid, a melting point of 69°C is also cited.[3][4] This may refer to
a specific crystalline form under particular conditions. Researchers should be aware of its liquid
state under standard laboratory conditions.

Chemical Properties and Reactivity

The chemical behavior of 2,4-Dimethylthiazole is dictated by the aromatic thiazole ring. The
lone pair of electrons on the nitrogen atom makes the molecule basic and susceptible to
protonation.[5] The ring is generally stable but can undergo various chemical transformations.

» Reactivity: The thiazole ring is electron-rich, but less so than thiophene due to the electron-
withdrawing nature of the nitrogen atom. Electrophilic substitution reactions can occur,
typically at the C5 position, which is the most electron-rich carbon.[5] The methyl groups can
also undergo reactions, such as condensation with aromatic aldehydes.[5]
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e Hantzsch Thiazole Synthesis: The most prominent method for synthesizing 2,4-
Dimethylthiazole is the Hantzsch thiazole synthesis.[6] This reaction involves the
condensation of an a-haloketone (chloroacetone) with a thioamide (thioacetamide).[6] The
mechanism proceeds via an initial S-alkylation of the thioamide, followed by intramolecular
cyclization and dehydration to form the aromatic thiazole ring.[7][8][9]

« Stability: 2,4-Dimethylthiazole is stable under normal conditions but is noted to be
hygroscopic and should be protected from moisture.[1] It is a flammable liquid and should be
kept away from heat and open flames.[4]

» Applications in Synthesis: As a versatile building block, 2,4-Dimethylthiazole is a key
intermediate in the development of novel therapeutic agents and crop protection agents.[10]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 2,4-
Dimethylthiazole.

Table 2: Key Spectral Data for 2,4-Dimethylthiazole
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Spectrum Type Key Peaks | Features Reference(s)
Mass Spectrometry (EI) m/z: 113 (M+), 72, 71, 45, 39 [4]

C-H stretching (aromatic and

aliphatic), C=N and C=C ring

stretching, methyl group
Infrared (IR) Spectroscopy [11][12]

bending vibrations. Key bands
associated with the thiazole

skeleton and methyl groups.

Signals corresponding to the

two methyl groups (C2-CHs

1H NMR and C4-CHs) and the vinyl [4]
proton on the thiazole ring (C5-
H).
Signals for the two methyl
carbons, the two quaternary
13C NMR [4]

ring carbons (C2 and C4), and
the vinyl ring carbon (C5).

Experimental Protocols
Synthesis of 2,4-Dimethylthiazole via Hantzsch

Synthesis

This protocol is adapted from the established Hantzsch thiazole synthesis.[6][13]

Materials:

Thioacetamide

Bromoacetone or Chloroacetone

N,N-Dimethylformamide (DMF) or a suitable solvent

Saturated aqueous ammonium chloride solution
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o Ethyl acetate
e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

 In a pressure tube, dissolve thioacetamide (1 equivalent) and bromoacetone (1 equivalent) in
DMF (e.g., 0.5 M concentration).[13]

o Seal the tube and heat the reaction mixture in an oil bath at 60 °C for approximately 1 hour.
[13]

 After the reaction is complete (monitored by TLC), cool the mixture to room temperature.
 Dilute the reaction mixture with a saturated aqueous solution of ammonium chloride.[13]
o Extract the aqueous layer multiple times with ethyl acetate.[13]

o Combine the organic layers and dry over anhydrous magnesium sulfate.[13]

« Filter the drying agent and concentrate the organic solution under reduced pressure to yield
the crude product.

» Purify the crude 2,4-dimethylthiazole by fractional distillation under atmospheric or reduced
pressure, collecting the fraction boiling at approximately 143-145 °C.[1] Alternatively,
purification can be achieved via silica gel column chromatography using a hexane/ethyl
acetate eluent system.[13]

General Protocol for Physical Property Determination

» Boiling Point: The boiling point is determined by distillation. The temperature at which the
liquid and vapor phases are in equilibrium at a given pressure is recorded. For small
guantities, micro-boiling point determination methods can be used.

o Density: Density is measured using a pycnometer or a digital density meter at a specified
temperature (e.g., 25 °C). The mass of a known volume of the substance is determined.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/synthesis/2-4-dimethylthiazole.htm
https://www.chemicalbook.com/synthesis/2-4-dimethylthiazole.htm
https://www.chemicalbook.com/synthesis/2-4-dimethylthiazole.htm
https://www.chemicalbook.com/synthesis/2-4-dimethylthiazole.htm
https://www.chemicalbook.com/synthesis/2-4-dimethylthiazole.htm
https://www.benchchem.com/product/b1360104?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV3P0332
https://www.chemicalbook.com/synthesis/2-4-dimethylthiazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Refractive Index: The refractive index is measured using a refractometer (e.g., an Abbé
refractometer) at a specified temperature (e.g., 20 °C) and wavelength (typically the sodium
D-line, 589 nm).

General Protocol for Spectroscopic Analysis

e Mass Spectrometry (MS): A sample is introduced into the mass spectrometer, typically via
Gas Chromatography (GC-MS) for volatile liquids. Electron lonization (El) is a common
method to generate the mass spectrum, providing information on the molecular weight and
fragmentation pattern.

« Infrared (IR) Spectroscopy: A thin film of the liquid sample is placed between two salt plates
(e.g., NaCl or KBr), or analyzed using an Attenuated Total Reflectance (ATR) accessory. The
IR spectrum is recorded, showing the characteristic absorption bands corresponding to the
functional groups present.[4]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: The sample is dissolved in a deuterated
solvent (e.g., CDCIs). Both *H and 3C NMR spectra are acquired. Chemical shifts (d) are
reported in parts per million (ppm) relative to a standard (e.g., tetramethylsilan, TMS).

Mandatory Visualization

The following diagram illustrates a typical workflow for the synthesis and characterization of
2,4-Dimethylthiazole.
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Workflow for Synthesis and Characterization of 2,4-Dimethylthiazole
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Caption: Synthesis and Characterization Workflow of 2,4-Dimethylthiazole.

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b1360104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

2,4-Dimethylthiazole is classified as a flammable liquid and vapor.[4] It is harmful if swallowed
and causes skin and eye irritation.[4] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.
Work should be conducted in a well-ventilated area or a fume hood. Store in a cool, dry, well-
ventilated area away from sources of ignition and incompatible materials such as strong
oxidizing agents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360104#physical-and-chemical-properties-of-2-4-
dimethylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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